N'1-(2-{5-[(4,5-dichloro-1H-imidazol-1-yl)methyl]-2H-1,2,3,4-tetraazol-2-yl}acetyl)-3,5-di(trifluoromethyl)benzene-1-carbohydrazide

• IUPAC Name: N'-[2-[5-[(4,5-dichloroimidazol-1-yl)methyl]tetrazol-2-yl]acetyl]-3,5-bis(trifluoromethyl)benzohydrazide
• InChI: InChI=1S/C16H10Cl2F6N8O2/c17-12-13(18)31(6-25-12)4-10-26-30-32(29-10)5-11(33)27-28-14(34)7-1-8(15(19,20)21)3-9(2-7)16(22,23)24/h1-3,6H,4-5H2,(H,27,33)(H,28,34)
• InChI Key: LIRNTHDVWKNDAG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(=O)NNC(=O)CN2N=C(N=N2)CN3C=NC(=C3Cl)Cl
• Molecular Formula: C16H10Cl2F6N8O2
• Molecular Weight: 531.2 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities.

Physical And Chemical Properties Analysis

1, 3-diazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antibacterial and Antimycobacterial Activities

. This suggests that the given compound could potentially be used in the development of new antibacterial and antimycobacterial drugs.

Anti-inflammatory and Antitumor Activities

. Therefore, the given compound could potentially be used in the development of new anti-inflammatory and antitumor drugs.

Antidiabetic and Anti-allergic Activities

. This suggests that the given compound could potentially be used in the development of new antidiabetic and anti-allergic drugs.

Antipyretic and Antiviral Activities

. Therefore, the given compound could potentially be used in the development of new antipyretic and antiviral drugs.

Antioxidant and Anti-amoebic Activities

. This suggests that the given compound could potentially be used in the development of new antioxidant and anti-amoebic drugs.

Antihelmintic and Antifungal Activities

. Therefore, the given compound could potentially be used in the development of new antihelmintic and antifungal drugs.

Ulcerogenic Activities

. This suggests that the given compound could potentially be used in the development of new drugs for the treatment of ulcers.

Luminescent Properties

. This suggests that the given compound could potentially be used in the development of new luminescent materials.

Future Directions

Public health problems were increasing due to AMR in drug therapy. So, there is necessary for the development of a new drug that overcomes the AMR problems. In past, those drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs.